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Executive Summary

Compound: 3-Chloroisoxazole-5-carboxylic acid CAS Registry Number: 20724-56-5
Molecular Formula: C4aH2CINOs Molecular Weight: 147.52 g/mol [1]

This technical guide provides a comprehensive analysis of the spectral characteristics of 3-
Chloroisoxazole-5-carboxylic acid, a critical heterocyclic building block in medicinal
chemistry.[1] The isoxazole scaffold is pharmacologically privileged, often serving as a
bioisostere for carboxylic acids or amide bonds in glutamate receptor agonists and
antimicrobial agents. This document details the expected Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) signatures necessary for structural validation and
purity assessment.

Structural Analysis & Theoretical Basis

The 3-chloroisoxazole-5-carboxylic acid molecule consists of a five-membered
heteroaromatic ring substituted at the 3-position with a chlorine atom and at the 5-position with
a carboxylic acid group.[1]
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Electronic Environment

o 3-Chloro Substituent: Exerts a strong inductive electron-withdrawing effect (-1), deshielding
the adjacent ring carbons and the H-4 proton.

o 5-Carboxylic Acid: A strong electron-withdrawing group (EWG) that further deshields the ring
system and introduces a characteristic broad proton signal in NMR.[1]

» |soxazole Ring: An electron-deficient heteroaromatic system.[1] The oxygen atom contributes
to the

-system via resonance, while the nitrogen acts as an electron sink.[1]

Graphviz: Structural Characterization Workflow

The following diagram outlines the logical workflow for validating this compound's structure
using multi-modal spectroscopy.
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Figure 1: Analytical workflow for the structural confirmation of 3-Chloroisoxazole-5-carboxylic
acid.

Mass Spectrometry (MS) Data[2]

Mass spectrometry provides the most definitive evidence for the presence of the chlorine atom
due to its unique isotopic abundance.

Isotopic Signhature

Chlorine exists naturally as two stable isotopes:

(75.78%) and
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(24.22%).
e M+ Peak (
): 147.0 m/z

e M+2 Peak (

): 149.0 m/z

« Intensity Ratio: The height of the M+ peak to the M+2 peak will be approximately 3:1. This is
the diagnostic "chlorine signature.”

Fragmentation Pathway (EI-MS)

Under Electron Impact (El) ionization (70 eV), the molecule undergoes characteristic
fragmentation.

e Molecular lon:

at m/z 147/149.

o Decarboxylation: Loss of

(44 amu) is the primary pathway for carboxylic acids.

o Fragment:
at m/z 103/105.

e Ring Cleavage: Further fragmentation of the isoxazole ring often involves the loss of HCN or
cleavage of the N-O bond.

Table 1: Key Mass Spectrometry Peaks
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m/z Value lon Identity Relative Intensity Interpretation
Deprotonated
) ) molecular ion
146.9 High (ESI Negative) ]
(preferred for acids).
[1]
Molecular ion (
147.0 Variable (El)
).
Isotope peak
149.0 ~33% of M+ confirming Chlorine
presence.
Loss of carboxylic
103.0 High acid group (

).

Nuclear Magnetic Resonance (NMR)
Spectroscopy|3]

NMR analysis should be conducted in DMSO-de or Methanol-d4 to ensure solubility and proper
observation of the acidic proton.[1]

'H NMR (Proton NMR)

The spectrum is relatively simple due to the low proton count, making it excellent for purity

assays.
e Solvent: DMSO-ds (Reference peak at 2.50 ppm)

e H-4 Proton: The isoxazole ring proton at position 4 is the only C-H bond on the ring. The 3-Cl
and 5-COOH groups are both electron-withdrawing, shifting this peak downfield compared to
unsubstituted isoxazole.

o Shift:
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7.0-7.4 ppm.

o Multiplicity: Singlet (S).

o Carboxylic Acid Proton: The acidic proton is highly deshielded and exchangeable.

o Shift:

10.0 — 14.0 ppm (often very broad).

o Note: This peak may disappear if

shake is performed or if the solvent is "wet" (proton exchange).

13C NMR (Carbon NMR)

There are four distinct carbon environments.

Table 2: Predicted 3C NMR Shifts (DMSO-de)

Chemical Shift (
Carbon Position Signal Type

ppm)

Assignment Logic

C-5 160 - 165 Quaternary

Attached to COOH
and O; highly
deshielded.[1]

COOH 158 — 162 Quaternary

Carbonyl carbon of
the acid.

C-3 150 — 155 Quaternary

Attached to Cl and N;
deshielded by

electronegativity.

C-4 105 -110 Methine (CH)

The only protonated
carbon; significantly
shielded relative to
others.[1]
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Infrared (IR) Spectroscopy[4][5]

IR spectroscopy is used to confirm the functional groups, particularly the carboxylic acid and
the chloro-heterocycle.[1][2]

Key Absorption Bands[1][4][6]

e O-H Stretch (Acid): A broad, intense band spanning 2500 — 3300 cm~1.[2][3] This "hump" is
characteristic of carboxylic acid dimers.

e C=0 Stretch (Acid): A sharp, strong peak at 1700 — 1750 cm~1.

o C=N Stretch (Isoxazole): A moderate band around 1550 — 1620 cm™1, typical for the
isoxazole ring system.

o C-CI Stretch: A distinct band in the fingerprint region, typically 600 — 800 cm~1.[1]

Experimental Protocols
Protocol 1: Sample Preparation for NMR[1]

» Mass: Weigh approximately 5-10 mg of 3-Chloroisoxazole-5-carboxylic acid.
e Solvent: Add 0.6 mL of deuterated dimethyl sulfoxide (DMSO-de).
o Why DMSO? Carboxylic acids often have poor solubility in

and can form dimers that broaden peaks. DMSO disrupts hydrogen bonding, yielding
sharper signals.[1]

e Mixing: Vortex or sonicate until the solid is completely dissolved. Ensure the solution is clear.

e Acquisition: Acquire *H NMR with at least 16 scans to resolve the H-4 singlet clearly from
baseline noise.

Protocol 2: Purity Assessment via HPLC-UV

While spectral data confirms identity, purity is best assessed via HPLC.[1]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm).[1]
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¢ Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (Gradient 5% to 95%).
e Detection: UV at 254 nm (aromatic ring) and 220 nm (amide/acid absorption).

* Retention Time: The compound is polar (acidic); expect early elution compared to esters or
non-polar derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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